2-chloro-3-(1-methyl-1H-pyrazol-4-yl)pyrazine

• IUPAC Name: 2-chloro-3-(1-methylpyrazol-4-yl)pyrazine
• InChI: InChI=1S/C8H7ClN4/c1-13-5-6(4-12-13)7-8(9)11-3-2-10-7/h2-5H,1H3
• InChI Key: MZPXCIPUGSFEST-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NC=CN=C2Cl
• Molecular Formula: C8H7ClN4
• Molecular Weight: 194.62 g/mol

Description

“2-chloro-3-(1-methyl-1H-pyrazol-4-yl)pyrazine” is a compound that contains a pyrazole nucleus. Pyrazoles are a class of compounds that have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are characterized by a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms.

Future Directions

The future directions for “2-chloro-3-(1-methyl-1H-pyrazol-4-yl)pyrazine” could involve further exploration of its synthesis methods, chemical reactions, and biological activities. Given the wide range of applications of pyrazole compounds, there could be potential for “2-chloro-3-(1-methyl-1H-pyrazol-4-yl)pyrazine” in various fields of science.

Synthesis routes and methods

Procedure details

To 2,3-dichloropyrazine (1.12 g, 7.52 mmol), 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1.56 g, 7.52 mmol), bis(triphenylphosphine)palladium(II) dichloride (270 mg, 0.38 mmol), and Na2CO3 (2.4 g, 22.56 mmol) in a pressure tube were added 1,2-dimethoxyethane (15 mL) and water (2 mL). The flask was evacuated and flushed with argon (3×) and then sealed and heated at 90° C. overnight. The mixture was concentrated under reduced pressure and purified by silica gel chromatography eluting with 20-100% EtOAc/hexanes to afford 2-chloro-3-(1-methyl-1H-pyrazol-4-yl)pyrazine (780 mg, 53%). LCMS (ESI) m/z 195 (M+H)+.